N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanamide

Specification

• Molecular Formula: C14H14N6O3S
• Molecular Weight: 346.37 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• Standard InChI: InChI=1S/C14H14N6O3S/c1-23-8-12-17-18-14(24-12)15-11(21)6-7-20-13(22)9-4-2-3-5-10(9)16-19-20/h2-5H,6-8H2,1H3,(H,15,18,21)
• Standard InChI Key: LWQVMQAXHYPHLQ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)CCN2C(=O)C3=CC=CC=C3N=N2

Introduction

N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanamide is a complex organic compound that combines elements of thiadiazole and benzotriazine rings. This compound is of interest in various fields of chemistry and pharmacology due to its unique structural features, which may confer specific biological activities.

Synthesis and Preparation

The synthesis of N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanamide typically involves multi-step reactions. These may include the formation of the thiadiazole and benzotriazine rings separately, followed by their coupling via a propanamide linker.

Synthesis Steps

• Formation of Thiadiazole Ring: This involves the reaction of appropriate precursors to form the 5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene moiety.

• Formation of Benzotriazine Ring: The synthesis of the 4-oxo-1,2,3-benzotriazin-3(4H)-yl moiety requires specific conditions to ensure the correct oxidation state and ring closure.

• Coupling Reaction: The final step involves linking the two rings via a propanamide group, which may require careful control of reaction conditions to achieve the desired stereochemistry.

Potential Applications

• Antimicrobial Activity: Thiadiazole and benzotriazine derivatives have been reported to exhibit antimicrobial properties.

• Anticancer Activity: The presence of a benzotriazine ring suggests potential anticancer activity, as similar compounds have shown promise in this area.

• Neuroprotective Effects: Some thiadiazole derivatives have been investigated for neuroprotective properties.

Research Findings

Research on N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanamide is ongoing, with a focus on its synthesis, characterization, and biological evaluation.

Data Table: Biological Activity of Similar Compounds

Compound Type	Biological Activity
Thiadiazole	Antimicrobial
Benzotriazine	Anticancer
Thiadiazole	Neuroprotective